Cas no 282523-00-6 (4-BROMOPHENYL 4-METHYL-1,2,3-THIADIAZOL-5-YL SULFOXIDE)

• Product Name: 4-BROMOPHENYL 4-METHYL-1,2,3-THIADIAZOL-5-YL SULFOXIDE
• CAS No: 282523-00-6
• MF: C₉H₇BrN₂OS₂
• MW: 303.198678255081
• MDL: MFCD00201984
• CID: 5175378
• Update Time: 2026-03-04

4-BROMOPHENYL 4-METHYL-1,2,3-THIADIAZOL-5-YL SULFOXIDE Chemical and Physical Properties

Names and Identifiers

• 4-BROMOPHENYL 4-METHYL-1,2,3-THIADIAZOL-5-YL SULFOXIDE
• 5-[(4-BROMOPHENYL)SULFINYL]-4-METHYL-1,2,3-THIADIAZOLE
• 5-(4-bromobenzenesulfinyl)-4-methyl-1,2,3-thiadiazole

• MDL： MFCD00201984
• Inchi： 1S/C9H7BrN2OS2/c1-6-9(14-12-11-6)15(13)8-4-2-7(10)3-5-8/h2-5H,1H3
• InChI Key： FZGMQUPEASHIGC-UHFFFAOYSA-N
• SMILES： S1C(S(C2=CC=C(Br)C=C2)=O)=C(C)N=N1

Additional information on 4-BROMOPHENYL 4-METHYL-1,2,3-THIADIAZOL-5-YL SULFOXIDE

4-BROMOPHENYL 4-METHYL-1,2,3-THIADIAZOL-5-YL SULFOXIDE (CAS No. 282523-00-6): A Comprehensive Overview

The chemical compound 4-BROMOPHENYL 4-METHYL-1,2,3-THIADIAZOL-5-YL SULFOXIDE (CAS No. 282523-00-6) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This sulfur-containing heterocyclic compound combines a bromophenyl group with a methyl-substituted thiadiazole ring system, creating a versatile building block for pharmaceutical and materials science research.

From a structural perspective, the 4-BROMOPHENYL 4-METHYL-1,2,3-THIADIAZOL-5-YL SULFOXIDE features several interesting characteristics. The presence of both the bromine atom and sulfoxide functional group makes this compound particularly valuable for cross-coupling reactions in synthetic chemistry. Researchers have noted that the electron-withdrawing nature of the bromine substituent significantly influences the compound's reactivity patterns, while the thiadiazole ring contributes to its stability under various conditions.

In pharmaceutical research, 4-BROMOPHENYL 4-METHYL-1,2,3-THIADIAZOL-5-YL SULFOXIDE has shown promise as a precursor for drug discovery. The compound's molecular framework appears in several studies investigating novel antimicrobial agents and enzyme inhibitors. Recent publications suggest that derivatives of this compound may exhibit interesting biological activities, particularly in targeting specific protein interactions. This aligns with current industry trends focusing on targeted therapies and precision medicine approaches.

The materials science community has also explored applications of CAS 282523-00-6 in developing advanced functional materials. The compound's ability to form stable complexes with transition metals makes it potentially useful in creating organic semiconductors or catalysts for green chemistry applications. With growing interest in sustainable materials and renewable energy technologies, researchers are particularly excited about this compound's possible role in next-generation electronic devices.

Synthetic accessibility is another advantage of 4-BROMOPHENYL 4-METHYL-1,2,3-THIADIAZOL-5-YL SULFOXIDE. The compound can be prepared through relatively straightforward organic transformations from commercially available starting materials. Standard protocols typically involve the oxidation of corresponding sulfides or nucleophilic substitution reactions on appropriate precursors. These synthetic routes have been optimized to provide good yields while maintaining high purity standards required for research applications.

From a safety and handling perspective, proper laboratory protocols should be followed when working with 4-BROMOPHENYL 4-METHYL-1,2,3-THIADIAZOL-5-YL SULFOXIDE. While not classified as highly hazardous, standard precautions for handling organic compounds should be observed, including the use of personal protective equipment and proper ventilation. The compound's stability under normal storage conditions makes it convenient for research purposes, though long-term storage recommendations typically suggest protection from light and moisture.

The commercial availability of CAS 282523-00-6 has improved significantly in recent years, reflecting growing demand from the research community. Several specialty chemical suppliers now offer this compound in various quantities, with purity levels typically ranging from 95% to 98%. Pricing trends indicate stable market conditions, though researchers should verify current availability as demand fluctuates with emerging applications.

Analytical characterization of 4-BROMOPHENYL 4-METHYL-1,2,3-THIADIAZOL-5-YL SULFOXIDE typically involves standard techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). The compound exhibits characteristic signals in proton NMR that help confirm its structure, particularly the distinctive patterns from the aromatic protons and methyl group. These analytical methods also serve as quality control measures for commercial samples.

Looking toward future applications, researchers are particularly interested in exploring the structure-activity relationships of 4-BROMOPHENYL 4-METHYL-1,2,3-THIADIAZOL-5-YL SULFOXIDE derivatives. The compound's modular structure allows for systematic modifications that could lead to discoveries in medicinal chemistry or materials science. Current investigations focus on optimizing its physical properties for specific applications while maintaining synthetic accessibility.

For researchers working with CAS 282523-00-6, recent literature suggests several promising directions. These include exploring its potential as a ligand in catalytic systems, investigating its photophysical properties for optoelectronic applications, and evaluating its biological activity against specific molecular targets. The compound's versatility makes it a valuable tool across multiple disciplines, from organic synthesis to materials characterization.

In conclusion, 4-BROMOPHENYL 4-METHYL-1,2,3-THIADIAZOL-5-YL SULFOXIDE represents an interesting case study in functionalized heterocyclic chemistry. Its combination of structural features, synthetic accessibility, and potential applications positions it as a compound of continuing interest to the scientific community. As research progresses, we can expect to see new discoveries emerging from studies involving this versatile molecular building block.